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Compound of Interest

Compound Name: GPR35 agonist 3

Cat. No.: B5368244 Get Quote

Essential Safety and Handling Guide for GPR35
Agonist 3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GPR35 agonist 3. Adherence to these protocols is

essential for ensuring personal safety and maintaining a secure laboratory environment.

GPR35 agonist 3 is a synthetic compound used for research into various conditions, including

gastric cancer, type 2 diabetes, and cardiovascular diseases.[1] As with any research chemical,

a thorough risk assessment should be conducted before handling.

Personal Protective Equipment (PPE)
A comprehensive assessment of the task-specific hazards is necessary to select the

appropriate PPE.[2][3] The following table summarizes the minimum recommended PPE for

handling GPR35 agonist 3 in a laboratory setting.
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PPE Category
Minimum
Requirement

Recommended
Specifications

Rationale

Eye and Face

Protection

Safety glasses with

side shields

ANSI Z87.1 compliant

safety glasses.[2][4][5]

For tasks with a

splash hazard (e.g.,

preparing solutions),

chemical splash

goggles and a face

shield are required.[2]

[4][5][6]

Protects against

accidental splashes,

aerosols, and flying

particles.

Hand Protection
Chemical-resistant

gloves

Nitrile gloves are a

common choice.

However, for

compounds with

unknown toxicity,

consider wearing

double gloves or a

more robust glove

type like a flexible

laminate glove under

a heavy-duty outer

glove.[4] Always

check glove

compatibility charts.

Prevents skin contact

and absorption of the

chemical.[6]

Body Protection Laboratory coat

A flame-resistant lab

coat is recommended,

especially when

working with

flammable solvents.[4]

[5] The coat should be

fully buttoned with

sleeves down.

Protects skin and

personal clothing from

contamination.[6]

Foot Protection Closed-toe shoes Substantial shoes

made of a material

Protects feet from

spills and falling
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that will not absorb

chemicals.

objects.[2][6]

Respiratory Protection

Not generally required

for small quantities in

a well-ventilated area.

If there is a risk of

generating aerosols or

dust, or if working

outside of a fume

hood, a NIOSH-

approved respirator

(e.g., N95 or higher)

may be necessary.[6]

Prevents inhalation of

the compound.

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the safe handling of GPR35 agonist 3 from receipt to use in an

experiment.
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Preparation

Handling

Experiment

Disposal & Storage

1. Don PPE

2. Prepare work area in a fume hood

3. Assemble all necessary equipment

4. Retrieve GPR35 agonist 3 from storage (-80°C or -20°C)

5. Allow to equilibrate to room temperature

6. Weigh the required amount

7. Prepare stock solution

8. Perform the experiment following protocol

9. Decontaminate work surfaces

10. Dispose of waste in designated chemical waste containers

11. Return unused compound to storage

12. Remove PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of GPR35 Agonist 3.
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Disposal Plan
All waste contaminated with GPR35 agonist 3 must be treated as hazardous chemical waste.

Solid Waste:

Contaminated consumables (e.g., pipette tips, tubes, gloves, weighing paper) should be

collected in a designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste:

Unused solutions containing GPR35 agonist 3 should be collected in a labeled, sealed,

and appropriate hazardous liquid waste container.

Do not pour chemical waste down the drain.

Container Disposal:

Empty containers of GPR35 agonist 3 should be triple-rinsed with an appropriate solvent.

The rinsate must be collected as hazardous liquid waste. After rinsing, the container can

be disposed of according to institutional guidelines.

Waste Pickup:

Follow your institution's procedures for the pickup and disposal of hazardous chemical

waste.

GPR35 Signaling Pathway Overview
GPR35 is a G protein-coupled receptor (GPCR).[7] Upon activation by an agonist, it can initiate

downstream signaling cascades. One of the key pathways involves the recruitment of β-

arrestin-2, which can lead to receptor internalization and desensitization, as well as initiating G

protein-independent signaling.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

3. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health
and Safety [ehs.cornell.edu]

4. Personal Protective Equipment in Chemistry | Environmental Health and Safety
[ehs.dartmouth.edu]

5. Lab Personal Protective Equipment | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b5368244?utm_src=pdf-body-img
https://www.benchchem.com/product/b5368244?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/gpr35-agonist-3.html
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://essr.umd.edu/who-we-are/research-safety/laboratory-safety/lab-personal-protective-equipment
https://essr.umd.edu/who-we-are/research-safety/laboratory-safety/lab-personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5368244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

7. medchemexpress.com [medchemexpress.com]

8. Frontiers | GPR35 acts a dual role and therapeutic target in inflammation [frontiersin.org]

To cite this document: BenchChem. [Personal protective equipment for handling GPR35
agonist 3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5368244#personal-protective-equipment-for-
handling-gpr35-agonist-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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